Cas no 40155-43-9 (5-Aminopyrazine-2-carboxylic acid)

5-Aminopyrazine-2-carboxylic acid is a heterocyclic compound featuring both an amino and a carboxylic acid functional group on a pyrazine scaffold. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. Its reactive sites allow for selective modifications, enabling applications in medicinal chemistry, such as the synthesis of kinase inhibitors or antimicrobial agents. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its high purity and well-defined chemical properties ensure reliable performance in research and industrial processes, making it a valuable building block for specialized organic synthesis.

5-Aminopyrazine-2-carboxylic acid structure

40155-43-9 structure

Product Name:5-Aminopyrazine-2-carboxylic acid

CAS No:40155-43-9

MF:C₅H₅N₃O₂

MW:139.112100362778

MDL:MFCD07371664

CID:55172

PubChem ID:21897334

Update Time:2025-05-28

5-Aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Aminopyrazine-2-carboxylic acid
- 2-amino-5-pirazinecarboxylicacid
- 5-AMINO-2-PYRAZINECARBOXYLIC ACID
- 5-Amino-pyrazine-2-carboxylic acid
- Ethyl 5-amino-2-pyrazinecarboxylate
- 2-Amino-5-pyrazinecarboxylic acid
- PYRAZINECARBOXYLIC ACID, 5-AMINO-
- 5-Amino -pyrazine-2-carboxylic acid
- 5-Amino-pyrazine-2-carboxylicacid
- PubChem7866
- 5-aminopyrazine-2-carboxylicacid
- FMEFOOOBIHQRMK-UHFFFAOYSA-N
- BCP23322
- RB3194
- RW1199
- CA0102
- TRA0042640
- PB32499
- AK-
- EN300-151129
- SCHEMBL2218717
- DS-10472
- 40155-43-9
- A6712
- 5-amino-pyrazine-2-carboxylic acid, AldrichCPR
- FT-0600073
- Q-103312
- DTXSID20619638
- SY002809
- CHEMBL5190288
- MFCD07371664
- AM20070352
- CS-W019175
- BB 0261526
- AKOS005146115
- AC-7659
- DB-006952
- MDL： MFCD07371664
- Inchi： 1S/C5H5N3O2/c6-4-2-7-3(1-8-4)5(9)10/h1-2H,(H2,6,8)(H,9,10)
- InChI Key： FMEFOOOBIHQRMK-UHFFFAOYSA-N
- SMILES： OC(C1C=NC(=CN=1)N)=O

Computed Properties

Exact Mass: 139.03800
Monoisotopic Mass: 139.038
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89.1
XLogP3: -0.7

Experimental Properties

Density: 1.533
Boiling Point: 431.8°C at 760 mmHg
Flash Point: 214.932℃
Refractive Index: 1.663
PSA: 89.10000
LogP: 0.33820

5-Aminopyrazine-2-carboxylic acid Security Information

Hazard Statement： H302-H315-H319-H335
HazardClass：IRRITANT
Storage Condition：Sealed in dry,Store in freezer, under -20°C

5-Aminopyrazine-2-carboxylic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Aminopyrazine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193238-1g	5-Aminopyrazine-2-carboxylic acid	40155-43-9	96%	1g	¥425.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193238-250mg	5-Aminopyrazine-2-carboxylic acid	40155-43-9	96%	250mg	¥144.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193238-25g	5-Aminopyrazine-2-carboxylic acid	40155-43-9	96%	25g	¥4944.90	2023-09-04
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Fluorochem	076096-10g	2-Amino-5-pyrazinecarboxylic acid	40155-43-9	95%	10g	￡293.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZO663-1g	5-Amino-pyrazine-2-carboxylicacid	40155-43-9	97%	1g	461CNY	2021-05-08
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5-Aminopyrazine-2-carboxylic acid Production Method

Production Method 1

59489-71-3

40155-43-9

89323-09-1

Reaction Conditions

1.1 Reagents: Cuprous cyanide Solvents: Ethanol , Water
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Hydrogen sulfide
1.4 Reagents: Sodium hydroxide Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Water

Reference

: Pyrazine chemistry. IV. Bromination of 2-amino-3-carbomethoxypyrazine

Ellingson, R. C.; Henry, R. L., Journal of the American Chemical Society, 1949, 71, 2798-800

5-Aminopyrazine-2-carboxylic acid Raw materials

5-bromopyrazin-2-amine

5-Aminopyrazine-2-carboxylic acid Preparation Products

5-Aminopyrazine-2-carboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:40155-43-9)5-AMINO-PYRAZINE-2-CARBOXYLIC ACID

Order Number:sfd4462

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:40155-43-9)5-Aminopyrazine-2-carboxylic acid

Order Number:A6712

Stock Status:in Stock

Quantity:10g/25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:04

Price ($):192.0/479.0

Email:sales@amadischem.com